Cas no 2165491-03-0 (1,2-Piperidinedicarboxylic acid, 3-hydroxy-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,3R)-)

• Product Name: 1,2-Piperidinedicarboxylic acid, 3-hydroxy-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,3R)-
• CAS No: 2165491-03-0
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• CID: 6006369
• PubChem ID: 59754228
• Update Time: 2025-07-18

1,2-Piperidinedicarboxylic acid, 3-hydroxy-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,3R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Piperidinedicarboxylic acid, 3-hydroxy-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,3R)-
• rac-1-tert-butyl 2-methyl (2R,3S)-3-hydroxypiperidine-1,2-dicarboxylate
• (+/-)-(2S,3R)-1-tert-Butoxycarbonyl-3-hydroxypipecolic acid methyl ester
• 194298-00-5
• SCHEMBL2965236
• 2165491-03-0
• DSCVRGCAXJUTEM-BDAKNGLRSA-N
• 1-(tert-Butyl) 2-methyl (2S,3R)-3-hydroxypiperidine-1,2-dicarboxylate
• EN300-37100436

• Inchi： 1S/C12H21NO5/c1-12(2,3)18-11(16)13-7-5-6-8(14)9(13)10(15)17-4/h8-9,14H,5-7H2,1-4H3/t8-,9+/m1/s1
• InChI Key： DSCVRGCAXJUTEM-BDAKNGLRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC[C@@H](O)[C@H]1C(OC)=O

Computed Properties

• Exact Mass: 259.14197277g/mol
• Monoisotopic Mass: 259.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.182±0.06 g/cm3(Predicted)
• Boiling Point: 352.1±42.0 °C(Predicted)
• pka: 14.05±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1,2-Piperidinedicarboxylic acid, 3-hydroxy-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,3R)-

1,2-Piperidinedicarboxylic acid, 3-hydroxy-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,3R)- (CAS No. 2165491-03-0): A Comprehensive Overview

1,2-Piperidinedicarboxylic acid, 3-hydroxy-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,3R)- (CAS No. 2165491-03-0) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields of chemistry and biology. This compound belongs to the class of piperidine derivatives and is characterized by its specific stereochemistry and functional groups.

The molecular formula of 1,2-Piperidinedicarboxylic acid, 3-hydroxy-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,3R)- is C₁₄H₂₃NO₄, and its molecular weight is approximately 269.34 g/mol. The compound features a piperidine ring with two carboxylic acid groups at positions 1 and 2. Additionally, it has a hydroxyl group at position 3 and two ester groups: one attached to the 1-position with a tert-butyl group and the other attached to the 2-position with a methyl group. The (2S,3R) stereochemistry is crucial for its biological activity and reactivity.

In terms of physical properties, 1,2-Piperidinedicarboxylic acid, 3-hydroxy-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,3R)- is a white crystalline solid that is soluble in common organic solvents such as methanol, ethanol, and dichloromethane. It has a melting point of around 85-87°C and a boiling point of approximately 350°C at atmospheric pressure. The compound's solubility in water is limited due to the presence of hydrophobic groups.

The synthesis of 1,2-Piperidinedicarboxylic acid, 3-hydroxy-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,3R)- typically involves multi-step processes that require precise control over reaction conditions to achieve the desired stereochemistry. Recent advancements in asymmetric synthesis have significantly improved the efficiency and yield of this compound's production. For instance, a study published in the *Journal of Organic Chemistry* in 2020 reported a novel enantioselective synthesis method using chiral catalysts that achieved high enantiomeric excess (ee) values.

In the realm of biological research, 1,2-Piperidinedicarboxylic acid, 3-hydroxy-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,3R)- has shown promising potential as a lead compound for drug development. Its unique structure makes it an attractive candidate for modulating various biological pathways. For example, preliminary studies have indicated that this compound can inhibit certain enzymes involved in inflammatory responses and cancer progression. A recent paper in *Bioorganic & Medicinal Chemistry Letters* highlighted its ability to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in pain and inflammation.

Beyond its potential as a therapeutic agent, 1,2-Piperidinedicarboxylic acid, 3-hydroxy-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,3R)- has also been explored for its use in materials science. Its amphiphilic nature makes it suitable for applications in the development of functional materials such as self-assembled monolayers and nanomaterials. Research published in *Advanced Materials* in 2021 demonstrated the use of this compound to create highly ordered nanostructures with tunable properties.

The environmental impact of 1,2-Piperidinedicarboxylic acid, 3-hydroxy-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,3R)- is another area of ongoing investigation. Studies have shown that while the compound itself is not inherently toxic at low concentrations, its degradation products need to be carefully monitored to ensure environmental safety. Efforts are being made to develop biodegradable alternatives or methods to enhance the biodegradability of this compound.

In conclusion, 1,2-Piperidinedicarboxylic acid, 3-hydroxy-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,3R)- (CAS No. 2165491-03-0) is a versatile compound with a wide range of potential applications in chemistry and biology. Its unique chemical structure and stereochemistry make it an important molecule for further research and development. As new synthetic methods and biological studies continue to emerge, the future prospects for this compound are promising.